Cas no 2171955-01-2 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclopropane-1-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclopropane-1-carboxylic acid
• CAS No: 2171955-01-2
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6307797
• PubChem ID: 165532963
• Update Time: 2025-06-07

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclopropane-1-carboxylic acid
• EN300-1560104
• 2171955-01-2
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylhexanamido]cyclopropane-1-carboxylic acid

• Inchi： 1S/C26H30N2O5/c1-3-17(12-13-23(29)28(2)26(14-15-26)24(30)31)27-25(32)33-16-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22H,3,12-16H2,1-2H3,(H,27,32)(H,30,31)
• InChI Key： YFICSQWZZGRUIL-UHFFFAOYSA-N
• SMILES： OC(C1(CC1)N(C)C(CCC(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclopropane-1-carboxylic acid

Introduction to 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclopropane-1-carboxylic Acid (CAS No. 2171955-01-2)

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclopropane-1-carboxylic acid, identified by its CAS number 2171955-01-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a cyclopropane ring and an amide functional group. The presence of these structural features makes it a promising candidate for further investigation in various biological and chemical applications.

The molecular structure of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclopropane-1-carboxylic acid is highly intricate, featuring a fluorinated benzene ring (fluorene) linked to a methoxycarbonyl group, which further connects to an amino group. This amino group is then attached to a hexanamide chain, which terminates with a cyclopropane carboxylic acid moiety. Such a multifaceted architecture suggests potential interactions with biological targets, making it an intriguing subject for medicinal chemistry studies.

In recent years, there has been growing interest in the development of novel compounds that incorporate cyclopropane rings due to their unique conformational properties and ability to enhance binding affinity with biological receptors. The cyclopropane moiety in 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclopropane-1-carboxylic acid is particularly noteworthy, as it can introduce rigidity to the molecule, potentially improving its pharmacokinetic properties. This feature has been exploited in the design of various drug candidates aimed at modulating enzyme activity and receptor binding.

The fluororene component of this compound adds another layer of complexity and functionality. Fluorene derivatives are well-known for their stability and fluorescence properties, which make them valuable in both pharmaceuticals and materials science. The methoxycarbonyl group further enhances the solubility and metabolic stability of the molecule, making it more suitable for biological applications. These structural features collectively contribute to the compound's potential as a lead molecule in drug discovery.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Molecular docking studies have been performed on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclopropane-1-carboxylic acid to identify potential binding sites on target proteins. These studies have revealed promising interactions with enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

In addition to its pharmacological potential, this compound has also been explored for its material science applications. The unique combination of functional groups makes it a candidate for developing advanced materials with tailored properties. For instance, the fluorescence characteristics of the fluorene moiety could be utilized in the creation of luminescent materials or sensors.

The synthesis of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclopropane-1-carboxylic acid presents significant challenges due to its complex structure. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Techniques such as multi-step organic synthesis combined with advanced purification methods have been employed to achieve high yields and purity levels.

Ongoing research is focused on optimizing the synthesis route and exploring new derivatives of this compound. By modifying specific functional groups or introducing additional moieties, researchers aim to enhance its biological activity and reduce potential side effects. These efforts are crucial for translating laboratory findings into viable therapeutic agents.

The safety and efficacy of any new compound must be thoroughly evaluated before it can be considered for clinical use. Preclinical studies involving cell-based assays and animal models are essential for assessing the pharmacological properties of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclopropane-1-carboxylic acid. These studies will provide valuable insights into its mechanism of action, dosing requirements, and potential toxicities.

In conclusion, 1-(4-{[(N-fluorenylmethoxy)carbonyl]amino}-N-methylhexanoylamido)cyclopropa-none carboxylic acid (CAS No. 2171955–01–2) represents a fascinating compound with diverse applications in pharmaceuticals and materials science. Its complex structure and multifaceted functionality make it a promising candidate for further investigation. As research continues to uncover new therapeutic possibilities, this compound may play a significant role in the development of next-generation drugs and advanced materials.